![molecular formula C12H17N3O2 B7556274 3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid](/img/structure/B7556274.png)
3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid
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Overview
Description
3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid is a chemical compound with the molecular formula C12H16N4O2. It is also known as CP-122,288 and is a potent and selective antagonist of the dopamine D3 receptor. This compound has gained significant attention in recent years due to its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of 3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid involves its binding to the dopamine D3 receptor, which is primarily located in the mesolimbic and mesocortical regions of the brain. This binding blocks the activation of the receptor by dopamine, leading to a reduction in dopamine signaling in these regions of the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its interaction with the dopamine D3 receptor. This interaction can lead to a reduction in dopamine signaling in the mesolimbic and mesocortical regions of the brain, which are implicated in several neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid in lab experiments include its high affinity for the dopamine D3 receptor and its potential therapeutic applications in various neurological and psychiatric disorders. However, the limitations of using this compound in lab experiments include its complex synthesis process, its potential toxicity, and the need for specialized equipment and reagents.
Future Directions
There are several future directions for the research and development of 3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid. These include further studies on its potential therapeutic applications in various neuropsychiatric disorders, the development of more efficient synthesis methods, and the investigation of its potential toxicity and side effects. Additionally, research on the structure-activity relationship of this compound may lead to the development of more potent and selective dopamine D3 receptor antagonists.
Synthesis Methods
The synthesis of 3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid is a complex process that involves several steps. It can be synthesized using various methods, including the Pd-catalyzed Suzuki coupling reaction and the Buchwald-Hartwig amination reaction. The synthesis of this compound requires expertise in organic chemistry and access to specialized equipment and reagents.
Scientific Research Applications
3-(Cyclohexylmethylamino)pyrazine-2-carboxylic acid has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a high affinity for the dopamine D3 receptor, which is implicated in several neuropsychiatric disorders, including schizophrenia, addiction, and Parkinson's disease.
properties
IUPAC Name |
3-(cyclohexylmethylamino)pyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c16-12(17)10-11(14-7-6-13-10)15-8-9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJOHLYVJVDSHQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNC2=NC=CN=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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